Cas no 105931-36-0 (Xanthosine5'-(tetrahydrogen triphosphate), trisodium salt (9CI))

• Product Name: Xanthosine5'-(tetrahydrogen triphosphate), trisodium salt (9CI)
• CAS No: 105931-36-0
• MF: C₁₀H₁₃N₄Na₂O₁₅P₃
• MW: 568.128846883774
• CID: 138236
• PubChem ID: 53398643
• Update Time: 2025-04-19

Xanthosine5'-(tetrahydrogen triphosphate), trisodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Xanthosine5'-(tetrahydrogen triphosphate), trisodium salt (9CI)
• disodium,[[[5-(2,6-dioxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-oxidophosphoryl] hydrogen phosphate
• XANTHOSINE 5'-TRIPHOSPHATE DISODIUM SALT
• XANTHOSINE-5'-TRIPHOSPHATE DISODIUM SALT
• xanthosine 5'-triphosphate 95-98%*sodium
• DTXSID80694522
• 105931-36-0
• Disodium 9-{5-O-[hydroxy({[(hydroxyphosphinato)oxy]phosphinato}oxy)phosphoryl]pentofuranosyl}-3,9-dihydro-1H-purine-2,6-dione
• disodium;[[[5-(2,6-dioxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-oxidophosphoryl] hydrogen phosphate
• XANTHOSINE 5/'-TRIPHOSPHATE DISODIUM SALT

• Inchi： 1S/C10H15N4O15P3.2Na/c15-5-3(1-26-31(22,23)29-32(24,25)28-30(19,20)21)27-9(6(5)16)14-2-11-4-7(14)12-10(18)13-8(4)17;;/h2-3,5-6,9,15-16H,1H2,(H,22,23)(H,24,25)(H2,19,20,21)(H2,12,13,17,18);;/q;2*+1/p-2
• InChI Key： VAVBVQQGSPMFDU-UHFFFAOYSA-L
• SMILES： P(=O)(O)(OP(=O)([O-])OP(=O)([O-])O)OCC1C(C(C(N2C=NC3C(NC(NC2=3)=O)=O)O1)O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 567.93900
• Monoisotopic Mass: 567.939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 901
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 291Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 328.14000
• LogP: -1.74820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleoside triphosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleotides Purine ribonucleotides Purine ribonucleoside triphosphates